Cas no 2137871-31-7 (methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2137871-31-7
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 6350399
• PubChem ID: 165460707
• Update Time: 2025-05-26

methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2137871-31-7
• EN300-731042
• methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate

• Inchi： 1S/C13H12N2O3/c1-18-13(17)12-5-3-2-4-11(12)8-15-7-10(9-16)6-14-15/h2-7,9H,8H2,1H3
• InChI Key： WBGDZCBRTLOWCR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CN1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate

Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2137871-31-7): A Comprehensive Overview

Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate, identified by its CAS number 2137871-31-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoyl derivatives, characterized by its intricate molecular structure that integrates a benzoate moiety with a pyrazole ring system. The presence of a formyl group at the 4-position of the pyrazole ring and a methyl substituent further enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate is highly intriguing and offers multiple avenues for functionalization. The benzoate group is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. In contrast, the pyrazole ring is a heterocyclic scaffold that is extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The combination of these two structural elements in a single molecule suggests potential therapeutic applications that warrant further exploration.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate through multi-step reactions that leverage palladium-catalyzed cross-coupling and formylation techniques. These synthetic strategies have not only improved the yield and purity of the compound but also opened new possibilities for modifying its structure to enhance its biological activity. For instance, the formyl group can be further converted into other functional groups such as alcohols or carboxylic acids, which can be crucial for optimizing drug-like properties such as solubility and metabolic stability.

In the realm of medicinal chemistry, Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate has been investigated as a precursor for the development of novel therapeutic agents. The pyrazole moiety, in particular, has been extensively studied for its potential to modulate various biological pathways. For example, derivatives of pyrazole have shown promise in inhibiting enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. Additionally, the benzoate group can be used to enhance binding affinity to biological targets by introducing additional hydrogen bonding interactions.

One notable application of Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often considered challenging targets for drug development due to their large binding surfaces and lack of suitable binding pockets. However, the structural features of this compound make it an attractive candidate for designing molecules that can disrupt PPIs by occupying specific binding sites or allosteric regions. Such inhibitors could have therapeutic implications in diseases such as cancer, where aberrant PPIs play a significant role in tumor progression.

The versatility of Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate also extends to its use as a building block in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecules with high affinity for a target protein through high-throughput screening (HTS) or virtual screening methods. Once initial hits are identified, they can be modified and optimized iteratively to improve potency and selectivity. The compound's ability to undergo diverse chemical transformations makes it an ideal candidate for generating libraries of structurally diverse molecules that can be screened against various biological targets.

Recent studies have highlighted the potential of Methyl 2-[(4-formyl-1H-pyrazol-1-yl)methyl]benzoate in developing novel antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new classes of antibiotics with unique mechanisms of action. The pyrazole ring and benzoate group provide multiple sites for chemical modification, allowing chemists to design molecules that can interact with bacterial enzymes or cell wall components in novel ways. For instance, derivatives of this compound have been shown to inhibit bacterial gyrase and topoisomerase IV, essential enzymes involved in DNA replication and transcription.

Another area where Methyl 2-[4-formyl-1H-pyrazol-1-ylmethyl]benzoate has shown promise is in the development of radiopharmaceuticals for positron emission tomography (PET) imaging. PET imaging is a powerful diagnostic tool that allows clinicians to visualize biological processes at the molecular level. By incorporating radioactive isotopes into small molecules like this one, researchers can develop tracers that bind to specific biomarkers associated with diseases such as cancer or neurodegenerative disorders. The structural complexity of this compound makes it an excellent candidate for designing PET tracers with high affinity and selectivity for target tissues.

The synthesis and application of Methyl 2-[4-formyl-1H-pyrazol-1-ylmethyl]benzoate also contribute to our understanding of reaction mechanisms and synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions with high efficiency. These reactions have been instrumental in constructing complex molecular architectures like those found in this compound. Additionally, the formylation reaction at the 4-position of the pyrazole ring provides insights into electrophilic aromatic substitution mechanisms and their applications in medicinal chemistry.

In conclusion, Methyl 2-[4-formyl-1H-pyrazol-1-ylmethyl]benzoate (CAS No. 2137871-31-7) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. Recent advancements in synthetic chemistry have further enhanced its accessibility and utility, opening new avenues for exploration in medicinal chemistry and bioorganic synthesis.